Cas no 23931-02-4 ((1S,3S,5S,8S,9S,10S,13R,14S,17S)-3-Amino-17-ethyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-1-ol)

(1S,3S,5S,8S,9S,10S,13R,14S,17S)-3-Amino-17-ethyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-1-ol structure
23931-02-4 structure
Product Name:(1S,3S,5S,8S,9S,10S,13R,14S,17S)-3-Amino-17-ethyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-1-ol
CAS No:23931-02-4
MF:C21H37NO
MW:319.524586439133
CID:2660434
Update Time:2023-08-06

(1S,3S,5S,8S,9S,10S,13R,14S,17S)-3-Amino-17-ethyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3α-Amino-5α-pregnan-1α-ol
    • 3alpha-Amino-5alpha-pregnan-1alpha-ol
    • (1S,3S,5S,8S,9S,10S,13R,14S,17S)-3-Amino-17-ethyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-t
    • (1S,3S,5S,8S,9S,10S,13R,14S,17S)-3-Amino-17-ethyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-1-ol
    • Inchi: 1S/C21H37NO/c1-4-13-6-8-17-16-7-5-14-11-15(22)12-19(23)21(14,3)18(16)9-10-20(13,17)2/h13-19,23H,4-12,22H2,1-3H3/t13-,14-,15-,16-,17-,18-,19-,20+,21-/m0/s1
    • InChI Key: MSRWJWJFJPQWDI-HYVXQRTGSA-N
    • SMILES: O[C@H]1C[C@H](C[C@@H]2CC[C@H]3[C@@H]4CC[C@H](CC)[C@@]4(C)CC[C@@H]3[C@]21C)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 465
  • Topological Polar Surface Area: 46.2

(1S,3S,5S,8S,9S,10S,13R,14S,17S)-3-Amino-17-ethyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-1-ol Related Literature

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